2-(4-Bromoanilino)thiazole-4-carboxylic acid ethyl ester

• IUPAC Name: ethyl 2-(4-bromoanilino)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C12H11BrN2O2S/c1-2-17-11(16)10-7-18-12(15-10)14-9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,14,15)
• InChI Key: OPQZHGJIMLFQQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC2=CC=C(C=C2)Br
• Molecular Formula: C12H11BrN2O2S
• Molecular Weight: 327.20 g/mol

Description

“2-(4-Bromoanilino)thiazole-4-carboxylic acid ethyl ester” is a chemical compound. It’s a part of the thiazole family, which is a significant class of organic medicinal compounds utilized as a starting material for the synthesis of diverse range of heterocyclic analogues.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, Ethyl 2-aminothiazole-4-carboxylate was synthesized by reacting ethyl bromopyruvate and thiourea. The resulting compound was then reacted with different aldehydes and ketones to produce various Schiff bases.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using techniques like FTIR and NMR. For example, the IR spectrum of a similar compound showed peaks corresponding to C=O ester, C–H, C=C, and C=N. The 1H NMR spectrum showed signals corresponding to CH2, CH3, thiazole, and Ar.

Chemical Reactions Analysis

Thiazoles are known to undergo various chemical reactions. For instance, they can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. They are planar and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

. .

Safety And Hazards

The safety and hazards associated with thiazole derivatives can vary depending on their specific structure. It’s important to handle these compounds with care and use appropriate personal protective equipment.

Future Directions

Thiazoles have been the subject of extensive research due to their diverse biological activities. Future research could focus on designing new thiazole derivatives with improved therapeutic properties and lesser side effects.